![molecular formula C19H18ClNO B4792900 3-(2-butoxy-5-chlorophenyl)-2-phenylacrylonitrile](/img/structure/B4792900.png)
3-(2-butoxy-5-chlorophenyl)-2-phenylacrylonitrile
Overview
Description
3-(2-butoxy-5-chlorophenyl)-2-phenylacrylonitrile, commonly known as BCP, is a chemical compound that belongs to the class of phenylacrylonitriles. It is widely used in scientific research for its unique properties and mechanism of action.
Mechanism of Action
BCP acts as a selective estrogen receptor modulator (SERM) by binding to estrogen receptors and inducing conformational changes that promote or inhibit transcriptional activity. BCP has been shown to have both agonistic and antagonistic effects on estrogen receptors, depending on the tissue and cellular context.
Biochemical and Physiological Effects:
BCP has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the proliferation of breast cancer cells in vitro, while inhibiting the growth of other cancer cell lines. BCP has also been shown to have anti-inflammatory effects and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using BCP in lab experiments is its ability to selectively activate or inhibit estrogen receptor signaling pathways. This allows researchers to investigate the specific effects of estrogen receptor activity on cellular processes. However, one limitation of using BCP is its potential to have off-target effects on other signaling pathways.
Future Directions
There are several future directions for research on BCP. One area of interest is the development of more selective SERMs that can target specific estrogen receptor isoforms. Another area of research is the investigation of the effects of BCP on non-estrogen receptor signaling pathways. Additionally, BCP may have potential therapeutic applications in the treatment of breast cancer and other estrogen receptor-related diseases.
Scientific Research Applications
BCP has been extensively used in scientific research due to its ability to bind to estrogen receptors. It is commonly used as a tool to study estrogen receptor-mediated signaling pathways and their effects on cellular processes. BCP has also been used to investigate the role of estrogen receptors in the development and progression of breast cancer.
properties
IUPAC Name |
(Z)-3-(2-butoxy-5-chlorophenyl)-2-phenylprop-2-enenitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18ClNO/c1-2-3-11-22-19-10-9-18(20)13-16(19)12-17(14-21)15-7-5-4-6-8-15/h4-10,12-13H,2-3,11H2,1H3/b17-12+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSKVDWJAOQGKES-SFQUDFHCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=C(C=C(C=C1)Cl)C=C(C#N)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC1=C(C=C(C=C1)Cl)/C=C(\C#N)/C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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